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Compound of Interest

Compound Name: Azido-PEG14-t-butyl ester

Cat. No.: B11931995 Get Quote

For researchers, scientists, and drug development professionals, ensuring the purity and

quality of reagents is paramount to the success of their work. This is particularly true for

specialized linkers like Azido-PEG14-t-butyl ester, a heterobifunctional molecule critical in

bioconjugation and drug delivery systems. This in-depth technical guide outlines the key purity

and quality specifications for Azido-PEG14-t-butyl ester, details the experimental protocols for

its analysis, and provides a visual representation of the quality control workflow.

Core Quality and Purity Specifications
The quality of Azido-PEG14-t-butyl ester is determined by a series of physicochemical

properties and purity assessments. These specifications ensure lot-to-lot consistency and

reliable performance in downstream applications. While exact specifications may vary slightly

between suppliers, the following tables summarize the generally accepted quality and purity

criteria for research-grade Azido-PEG14-t-butyl ester.

Table 1: Physicochemical Specifications
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Parameter Specification

Appearance
White to off-white solid or a colorless to pale

yellow oil

Solubility
Soluble in a wide range of organic solvents

(e.g., DCM, DMF, DMSO)

Storage Condition -20°C for long-term storage

Table 2: Purity and Analytical Specifications

Analytical Method Specification Purpose

Nuclear Magnetic Resonance

(¹H NMR)
Conforms to structure

Confirms the chemical identity

and structural integrity of the

molecule.

High-Performance Liquid

Chromatography (HPLC)
≥95%

Determines the purity of the

compound and identifies any

impurities.

Mass Spectrometry (MS)
Conforms to the theoretical

molecular weight

Verifies the molecular weight of

the compound.

Experimental Protocols for Quality Assessment
The following are detailed methodologies for the key experiments used to verify the purity and

quality of Azido-PEG14-t-butyl ester.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
Objective: To confirm the chemical structure of Azido-PEG14-t-butyl ester.

Methodology:

Sample Preparation: Dissolve 5-10 mg of the Azido-PEG14-t-butyl ester sample in

approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in an NMR

tube.
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Instrumentation: Utilize a 400 MHz or higher NMR spectrometer.

Data Acquisition: Acquire the ¹H NMR spectrum at room temperature. Key signals to observe

include the characteristic peaks for the t-butyl group, the PEG backbone, and the methylene

group adjacent to the azide functionality.

Data Analysis: Process the spectrum to identify and integrate the peaks. The chemical shifts

and coupling constants should be consistent with the expected structure of Azido-PEG14-t-
butyl ester. The integration of the peaks should correspond to the number of protons in

each part of the molecule.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of Azido-PEG14-t-butyl ester.

Methodology:

Sample Preparation: Prepare a stock solution of Azido-PEG14-t-butyl ester in a suitable

solvent (e.g., acetonitrile) at a concentration of 1 mg/mL. Further dilute to an appropriate

concentration for analysis.

Instrumentation: Use a reverse-phase HPLC system equipped with a C18 column. Since

PEG derivatives lack a strong UV chromophore, an Evaporative Light Scattering Detector

(ELSD) or a Charged Aerosol Detector (CAD) is recommended for detection.[1]

Chromatographic Conditions:

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C
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Data Analysis: The purity is calculated based on the area percentage of the main peak in the

chromatogram.

Mass Spectrometry (MS)
Objective: To confirm the molecular weight of Azido-PEG14-t-butyl ester.

Methodology:

Sample Preparation: Prepare a dilute solution of the sample in a solvent compatible with the

ionization source (e.g., acetonitrile/water).

Instrumentation: Utilize a mass spectrometer with an electrospray ionization (ESI) source.

Data Acquisition: Acquire the mass spectrum in positive ion mode.

Data Analysis: The observed mass-to-charge ratio (m/z) should correspond to the theoretical

molecular weight of Azido-PEG14-t-butyl ester, typically observed as the [M+Na]⁺ or

[M+H]⁺ adduct.

Visualizing the Quality Control Process
A robust quality control workflow ensures that Azido-PEG14-t-butyl ester meets the required

specifications at each stage, from synthesis to final product release. The following diagrams

illustrate the key steps in this process.
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Caption: Quality control workflow for Azido-PEG14-t-butyl ester.

The chemical structure of Azido-PEG14-t-butyl ester with its key functional groups is

fundamental to its utility.
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Caption: Key functional groups of Azido-PEG14-t-butyl ester.

By adhering to these rigorous quality and purity standards and employing detailed analytical

protocols, researchers can confidently utilize Azido-PEG14-t-butyl ester in their critical

applications, ensuring the reliability and reproducibility of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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